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Compound of Interest

Compound Name: Cyclooctyl ethyl carbonate

CAS No.: 61699-39-6

Cat. No.: B8586666

Get Quote

GC-MS Fragmentation Pattern Analysis:
Cyclooctyl Ethyl Carbonate
A Comparative Guide for Structural Elucidation in
Complex Matrices
Executive Summary & Application Context
Cyclooctyl Ethyl Carbonate (CEC) (

, MW 200.28) is an unsymmetrical organic carbonate often encountered as a reaction
intermediate in the synthesis of cyclooctyl-derived pharmaceuticals or as a specific impurity in
processes utilizing ethyl chloroformate and cyclooctanol.

Accurate identification of CEC is critical in drug development due to the regulatory scrutiny on

carbonate impurities, some of which (e.g., halo-alkyl carbonates) possess genotoxic potential.

This guide compares the mass spectral behavior of CEC against its structural homologs (e.g.,

Cyclohexyl Ethyl Carbonate) to provide a definitive identification protocol.
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Key Analytical Challenge: Differentiating CEC from isomeric esters and homologous

carbonates requires distinguishing the labile carbonate linkage cleavages from the stable

cycloalkyl ring fragmentation.

Experimental Methodology: Self-Validating Protocol
To ensure reproducibility and spectral fidelity, the following GC-MS protocol is recommended.

This workflow includes specific "Checkpoints" to validate system performance before sample

analysis.

Gas Chromatography Conditions
Column: Rtx-5MS or DB-5MS (30 m × 0.25 mm ID × 0.25 µm film). Rationale: Low-polarity

stationary phases minimize peak tailing for oxygenated polar compounds.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Splitless (for trace impurities) or Split 1:20 (for neat reagents) at 250°C.

Temperature Program:

Hold 50°C for 2 min (Solvent delay/focusing).

Ramp 10°C/min to 280°C.

Hold 5 min.

Mass Spectrometry Parameters (EI Mode)
Ionization: Electron Impact (70 eV).

Source Temp: 230°C. Note: Carbonates are thermally labile; excessive source temps

(>250°C) may degrade the molecular ion.

Scan Range: m/z 35–350.

Validation Checkpoints
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Inertness Check: Inject a test mix containing 1-octanol. If the octanol peak exhibits tailing

factor > 1.2, liner activity will induce premature thermal degradation of the carbonate,

skewing the ratio of the molecular ion to the [M-CO2] fragment.

Tuning: Verify standard PFTBA ratios. The m/z 69/219 ratio should be >35% to ensure

sufficient low-mass sensitivity for the diagnostic cycloalkyl fragments.

Fragmentation Architecture & Mechanism
The mass spectrum of Cyclooctyl Ethyl Carbonate is dominated by two competing pathways:

Carbonate Linkage Cleavage and Cycloalkyl Ring Fragmentation.

Primary Fragmentation Pathways
Unlike simple esters, mixed carbonates undergo a characteristic "double cleavage" sequence.

Alpha-Cleavage (Alkoxy Loss): The bond between the carbonyl carbon and the ethoxy

oxygen is cleaved.

Precursor:

Product:

(Cyclooctyl-oxycarbonyl cation).

Decarboxylation (Diagnostic): The unstable acylium ion (

) rapidly loses

(44 Da).

Product:

(Cyclooctyl cation).

Significance: This is often the base peak or second most intense peak, serving as the

primary marker for the cyclooctyl group.
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McLafferty Rearrangement (Ethyl Side): A 6-membered transition state involving the carbonyl

oxygen and a hydrogen from the ethyl group (if chain length allowed) or ring. However, for

ethyl carbonates, a specific rearrangement involves the loss of ethylene (

) and

.

Pathway:

.

Visualized Pathway (Graphviz)
The following diagram maps the causal relationships between the parent ion and its diagnostic

fragments.

Molecular Ion
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Click to download full resolution via product page

Figure 1: Mechanistic fragmentation pathway of Cyclooctyl Ethyl Carbonate under 70 eV

Electron Impact ionization. The red path indicates the dominant diagnostic sequence.

Comparative Analysis: CEC vs. Alternatives
To distinguish CEC from similar impurities, we compare it against a homologous carbonate

(Cyclohexyl Ethyl Carbonate) and an open-chain variant (Diethyl Carbonate).

Quantitative Fragment Comparison
The table below highlights the "Mass Shifts" caused by the ring size difference. Note that while

the carbonate-specific losses (

,

) remain constant, the resulting carbocation mass shifts.

Feature
Cyclooctyl Ethyl

Carbonate (CEC)

Cyclohexyl Ethyl

Carbonate (CHEC)

Diethyl Carbonate

(DEC)

Molecular Weight 200 Da 172 Da 118 Da

Base Peak (Typical)
m/z 69 or 55 (Ring

fragments)

m/z 55 or 83 (Ring

fragments)
m/z 45 (Ethoxy)

Diagnostic Cation
m/z 111 (

)

m/z 83 (

)
N/A

Acylium Ion
m/z 155 (

)

m/z 127 (

)

m/z 73 (

)

Retention Index (DB-

5)
~1450 - 1500 ~1250 - 1300 < 800

Performance Insight: EI vs. Chemical Ionization (CI)
For researchers struggling to identify the molecular ion (
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) of CEC:

Electron Impact (EI): The

at m/z 200 is often <1% relative abundance or completely absent due to the stability of the
neutral

loss. Relying solely on EI can lead to misidentification as a cyclooctyl ether or alcohol.

Chemical Ionization (CI) - Methane: Using CI is highly recommended for confirmation. It

produces a stable

at m/z 201 and often an

adduct at m/z 229, definitively confirming the molecular weight.

Summary of Diagnostic Criteria
To positively identify Cyclooctyl Ethyl Carbonate in a sample, the following criteria must be

met:

Retention Time: Elutes significantly later than Cyclohexyl homologs (approx. +200 RI units).

Key Ion Series: Presence of m/z 111 (Cyclooctyl core) AND m/z 155 (Carbonate linkage).

Absence of Interference: No m/z 91 (Tropylium) which would indicate an aromatic impurity

(e.g., Benzyl ethyl carbonate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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